Cas no 864286-57-7 (2-chloro-4-(cyclopropylmethyl)aminobenzonitrile)

2-Chloro-4-(cyclopropylmethyl)aminobenzonitrile is a specialized organic compound featuring a benzonitrile core substituted with a chloro group at the 2-position and a cyclopropylmethylamino group at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate for bioactive molecules. The cyclopropylmethyl moiety enhances steric and electronic properties, while the chloro and nitrile groups offer versatile sites for further functionalization. Its well-defined molecular architecture makes it valuable for constructing complex heterocycles or tailored ligands. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications.

2-chloro-4-(cyclopropylmethyl)aminobenzonitrile structure

864286-57-7 structure

Product Name:2-chloro-4-(cyclopropylmethyl)aminobenzonitrile

CAS No:864286-57-7

MF:C₁₁H₁₁ClN₂

MW:206.671441316605

CID:2112770

PubChem ID:43560354

Update Time:2025-05-21

2-chloro-4-(cyclopropylmethyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-[(cyclopropylmethyl)amino]Benzonitrile
- 2-chloro-4-(cyclopropylmethyl)aminobenzonitrile
- EN300-166440
- 864286-57-7
- RCAGIPBDDXZHCL-UHFFFAOYSA-N
- 2-Chloro-4-((cyclopropylmethyl)amino)benzonitrile
- CS-0305397
- DA-26587
- SCHEMBL3289364
- Inchi： 1S/C11H11ClN2/c12-11-5-10(4-3-9(11)6-13)14-7-8-1-2-8/h3-5,8,14H,1-2,7H2
- InChI Key： RCAGIPBDDXZHCL-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=CC(=C1)NCC1CC1

Computed Properties

Exact Mass: 206.0610761Da
Monoisotopic Mass: 206.0610761Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 35.8Å²

2-chloro-4-(cyclopropylmethyl)aminobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-166440-0.05g	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	0.05g	$612.0	2023-05-25
Enamine	EN300-166440-0.1g	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	0.1g	$640.0	2023-05-25
Enamine	EN300-166440-0.25g	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	0.25g	$670.0	2023-05-25
Enamine	EN300-166440-0.5g	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	0.5g	$699.0	2023-05-25
Enamine	EN300-166440-1.0g	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	1g	$728.0	2023-05-25
Enamine	EN300-166440-2.5g	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	2.5g	$1428.0	2023-05-25
Enamine	EN300-166440-5.0g	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	5g	$2110.0	2023-05-25
Enamine	EN300-166440-10.0g	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	10g	$3131.0	2023-05-25
Enamine	EN300-166440-50mg	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	50mg	$348.0	2023-09-21
Enamine	EN300-166440-100mg	2-chloro-4-[(cyclopropylmethyl)amino]benzonitrile	864286-57-7	100mg	$364.0	2023-09-21